Cas no 2171239-85-1 (2-(2R)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid)

• Product Name: 2-(2R)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• CAS No: 2171239-85-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6066563
• PubChem ID: 165812193
• Update Time: 2025-07-21

2-(2R)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid
• 2171239-85-1
• EN300-1489844
• 2-[(2R)-N-cyclopentyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]acetic acid

• Inchi： 1S/C26H30N2O5/c1-2-23(25(31)28(15-24(29)30)17-9-3-4-10-17)27-26(32)33-16-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,17,22-23H,2-4,9-10,15-16H2,1H3,(H,27,32)(H,29,30)/t23-/m1/s1
• InChI Key： YPCPVUMQUYGVCX-HSZRJFAPSA-N
• SMILES： O=C([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CCCC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid

Introduction to 2-(2R)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid (CAS No. 2171239-85-1)

2-(2R)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid, identified by the CAS number 2171239-85-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopentyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amino acid-derived backbone. The intricate arrangement of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and medicinal chemistry.

The Fmoc protecting group is particularly noteworthy, as it is commonly employed in peptide synthesis to safeguard the amino group during coupling reactions. The presence of this group in 2-(2R)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid suggests that it may be utilized as an intermediate in the synthesis of more complex peptides or proteins. Furthermore, the cyclopentyl side chain introduces steric hindrance, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. The structural features of 2-(2R)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid make it a promising candidate for further investigation in the development of novel therapeutic agents. Specifically, the combination of the fluorenylmethoxycarbonyl moiety and the amino acid scaffold suggests potential applications in modulating enzyme activity or interacting with specific receptor sites.

In the context of drug discovery, the synthesis and characterization of this compound have been facilitated by modern synthetic methodologies, including solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed cross-coupling reactions. These techniques have allowed for the efficient construction of complex molecular architectures while maintaining high levels of purity and yield. The ability to produce such intricate molecules has been instrumental in advancing our understanding of structure-activity relationships (SAR) and in identifying lead compounds for further optimization.

One particularly exciting area of research involves the exploration of 2-(2R)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid as a potential scaffold for kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, making them attractive targets for therapeutic intervention. The structural features of this compound, particularly the presence of the cyclopentyl group and the Fmoc protecting group, make it well-suited for designing molecules that can selectively inhibit specific kinases.

Furthermore, the fluorenylmethoxycarbonyl moiety can be readily removed under acidic conditions, allowing for post-synthetic modifications or conjugation with other bioactive molecules. This flexibility makes 2-(2R)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid a versatile building block for constructing peptidomimetics or protease inhibitors. Such inhibitors have shown promise in treating various diseases, including cancer, infectious diseases, and inflammatory disorders.

The development of novel synthetic strategies has also enabled researchers to explore derivatives of this compound with enhanced pharmacological properties. For instance, modifications to the cyclopentyl side chain or the introduction of additional functional groups can alter the compound's solubility, bioavailability, and target specificity. These modifications are often guided by high-throughput screening (HTS) data or computational predictions, which help identify promising candidates for further optimization.

In recent years, there has been growing interest in using machine learning algorithms to predict the biological activity of small molecules. These algorithms can analyze large datasets containing experimental data on thousands of compounds and identify patterns that correlate with biological activity. By leveraging such tools, researchers can accelerate the discovery process and prioritize compounds like 2-(2R)-N-cyclopentyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoacetic acid for further investigation.

The potential applications of this compound extend beyond kinase inhibition. For example, it could be used as a tool compound to study enzyme mechanisms or as a starting point for designing molecules that interact with other biological targets. The versatility of its structural framework allows for numerous modifications, making it a valuable asset in pharmaceutical research.

In conclusion, 2-(2R)-N-cyclopentyl - 2 - ({( 9 H - fluorenylmethox y carb on y l }a min o )b u tan ami do acetic ac id) (CAS No . 2171239 - 85 - 1 ) is a promis ing compoun d with p otenti al appl ic at ions i n pharma ceutical d iscovery . Its complex structure , i ncludi ng th e cyclo pent yl gro up , th e fluore ny lm eth oxy carb on y l mo iety , an d an am i no ac id - deri ved ba ckbon e , endows i t wi th un ique ch emi cal pr opertie s . Rec ent advanc em ents i n sy nthetic ch emi stry an d molecul ar m odeli ng ha ve en abled resea rch ers to explo re its pharma c ologi cal p otenti al further . Whi l e more work i s nee ded to fully eluci da te its pharma c ological profi le , thi s compoun d repres ents an im portant ste p toward s devel opi ng no vel th erapeut ic ag ents .